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Compound of Interest

Compound Name: 2'-Chloro-3-phenylpropiophenone

CAS No.: 898764-45-9

Cat. No.: B1343419

Get Quote

Executive Summary & Regulatory Context
2'-Chloro-3-phenylpropiophenone (and its related isomers) belongs to a class of

halogenated aromatic ketones.[1] While often used as intermediates in organic synthesis (e.g.,

for chalcone derivatives or pharmaceutical agents), their structural similarity to controlled

precursors (such as 3'-chloropropiophenone, a precursor for bupropion and certain cathinones)

mandates a rigorous disposal protocol.[1][2]

The Core Directive: This compound must be managed as Halogenated Organic Waste.[1] It

cannot be disposed of via municipal drains or mixed with non-halogenated solvents.[1][3][4]

The presence of the chlorine atom on the aromatic ring requires high-temperature incineration

with flue gas scrubbing to prevent the formation of dioxins and furans.[1]

Compliance & Chain of Custody
Before disposal, verify the specific regulatory status of this isomer in your jurisdiction.[1]

USA (DEA): While not always a List I chemical like some of its isomers, it should be treated

with "Chain of Custody" protocols to prevent diversion.[1]
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EU (REACH): Classify as hazardous waste under EWC codes for halogenated organic

solvents.[1]

Risk Assessment & Physicochemical Profile
Effective disposal starts with understanding the hazard profile.[1] This compound is generally

stable but poses specific risks during handling.[1]

Property Value / Classification Implications for Disposal

Chemical Nature Halogenated Aromatic Ketone
Requires high-temp

incineration (>1100°C).[1]

Physical State
Solid (low melting) or Viscous

Liquid

May require dissolution in a

compatible solvent for bulk

disposal.

Hazards (GHS)
H315 (Skin Irrit.), H319 (Eye

Irrit.)[1][5]

Contact hazard; requires

barrier PPE.[1][6][7]

Reactivity
Stable; Incompatible with

Strong Oxidizers

Do not mix with nitric acid or

peroxides in waste streams.

Flash Point >110°C (Estimated)

Classifies as "Combustible"

rather than highly flammable,

but treated as ignitable waste.

[1]

Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for aromatic ketones.[1] The lipophilic nature of the

phenyl ring allows for rapid permeation.

Hand Protection:Silver Shield/4H® (Laminate) gloves are the gold standard. If dexterity is

required, double-glove with High-Grade Nitrile (minimum 0.11mm), changing every 15

minutes upon splash contact.[1]

Eye Protection: ANSI Z87.1 Chemical Splash Goggles.
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Respiratory: If handling powder or heating, use a half-face respirator with OV/P100

cartridges (Organic Vapor + Particulate).[1]

Waste Segregation & Pre-Treatment
The Causality of Segregation: Laboratories often default to a single "Organic Waste" carboy.

This is a critical error for 2'-Chloro-3-phenylpropiophenone.

Cost: Mixing halogenated waste with non-halogenated waste reclassifies the entire container

as halogenated, significantly increasing disposal costs.[1][4]

Safety: Halogenated compounds can react violently with alkali metals or strong bases found

in general waste streams.[1]

The Segregation Logic Flow (Diagram)
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Figure 1: Waste Segregation Decision Tree
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Figure 1: Decision tree ensuring correct waste stream classification to prevent cross-

contamination and regulatory non-compliance.

Step-by-Step Disposal Protocol
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Phase A: Packaging
Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid low-

density plastics which may swell upon prolonged contact with aromatic ketones.[1]

Labeling: Apply a hazardous waste label immediately.[1]

Primary Constituent: 2'-Chloro-3-phenylpropiophenone.[1]

Hazard Checkbox: Toxic, Irritant.[1][5]

Phase B: Satellite Accumulation
Store the container in a secondary containment tray (polypropylene) to catch potential drips.

[1]

Keep the container closed at all times except when adding waste (EPA requirement).[1]

Self-Validating Step: Check the cap tightness weekly. If you smell a sweet/aromatic odor

near the hood, the seal is compromised.[1]

Phase C: Final Disposal
Manifesting: List the waste under the appropriate code.

RCRA Code (USA): Likely D001 (Ignitable) if in solvent, or generic halogenated codes

depending on state regulations.[1]

Description: "Waste Flammable Liquid, N.O.S.[1] (Contains 2'-Chloro-3-
phenylpropiophenone, Dichloromethane)."[1]

Hand-off: Transfer to a licensed TSD (Treatment, Storage, and Disposal) facility approved for

incineration with halogen acid scrubbing.[1]

Emergency Procedures: Spill Response
In the event of a benchtop spill, immediate action prevents facility contamination.[1]

Spill Response Workflow (Diagram)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b1343419/docs?utm_src=pdf-body#safe-disposal-management-of-2-chloro-3-phenylpropiophenone
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/119900-SDS-EN.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b1343419/docs?utm_src=pdf-body#safe-disposal-management-of-2-chloro-3-phenylpropiophenone
https://www.benchchem.com/product/b1343419/docs?utm_src=pdf-body#safe-disposal-management-of-2-chloro-3-phenylpropiophenone
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Operational Workflow for Chemical Spills

1. Alert & Evacuate
Immediate Area

2. Don PPE
(Nitrile + Laminate Gloves,

Goggles, Lab Coat)

3. Containment
Use absorbent socks

to circle spill

4. Absorption
Use Vermiculite or

Universal Pads

5. Decontamination
Scrub area with soap/water;

Collect rinsate

6. Disposal
Bag all materials as
Halogenated Waste

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol minimizing exposure and environmental release.

Specific Neutralization: Unlike acid chlorides or strong bases, this ketone does not require

chemical neutralization (quenching) on the bench.[1] Physical removal via absorption is the

safest method.[1] Do not use bleach (hypochlorite) to clean the spill, as it may react with other

organics or create more chlorinated byproducts.[1] Use simple soapy water (surfactant) for the

final polish.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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